N-(5-Amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide
Overview
Description
N-(5-Amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide, also known as NAMPCM, is an organic compound with a wide range of applications in the scientific field. It has been used in many areas of research, including medicinal chemistry, synthetic organic chemistry, and biochemistry. NAMPCM is a versatile compound, as it can be used in a variety of reactions, and can be used to synthesize a wide range of compounds. It is also a useful building block for the synthesis of a variety of other compounds.
Scientific Research Applications
Molecular Structure and Hydrogen Bond Studies
In the realm of molecular chemistry, the study of hydrogen bonds in similar compounds, such as substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, is significant. Romero and Margarita (2008) explored these compounds' molecular structure and intramolecular hydrogen-bond formation using various spectroscopy techniques and X-ray crystallography (Romero & Margarita, 2008).
Synthesis for Antimalarial Activity
Werbel et al. (1986) synthesized a series of compounds, including similar chlorophenylacetamide derivatives, for antimalarial activity. They examined these compounds against Plasmodium berghei in mice, demonstrating promising results against resistant strains and encouraging clinical trials (Werbel et al., 1986).
Polymer Synthesis Applications
Begunov and Valyaeva (2015) discussed the synthesis of new AB-type monomers for polybenzimidazoles using derivatives of N-(4,5-dichloro-2-nitrophenyl)acetamide, indicating a potential application in polymer chemistry (Begunov & Valyaeva, 2015).
Dye Industry and Manufacturing Mistakes
Drabina et al. (2009) investigated a case in the dye industry where a substance was incorrectly identified. They synthesized a molecule similar to N-(5-Amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide and identified it as 5-amino-4-chloro-2,7-dimethyl-1H-benzimidazole, highlighting the importance of accurate synthesis and characterization in industrial chemistry (Drabina et al., 2009).
Molecular Conformation Studies
Gowda et al. (2007) explored the molecular conformation of 2-Chloro-N-(3-methylphenyl)acetamide, a compound with structural similarities. They focused on the geometric parameters and intermolecular hydrogen bonds, which could be relevant to studying the structure and properties of N-(5-Amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide (Gowda et al., 2007).
Radiosynthesis for Herbicides
Latli and Casida (1995) conducted radiosynthesis of chloroacetanilide herbicides, which could provide insights into the synthesis and analysis of similar compounds for agricultural applications (Latli & Casida, 1995).
properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O2/c1-10-3-5-13(18)8-14(10)19-16(20)9-21-15-6-4-12(17)7-11(15)2/h3-8H,9,18H2,1-2H3,(H,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGYLFKDVALATFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N)NC(=O)COC2=C(C=C(C=C2)Cl)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-Amino-2-methylphenyl)-2-(4-chloro-2-methylphenoxy)acetamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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